Cas no 1548115-57-6 (Cyclohexane, [1-(chloromethyl)cyclopropyl]-)

• Product Name: Cyclohexane, [1-(chloromethyl)cyclopropyl]-
• CAS No: 1548115-57-6
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 5284217
• Update Time: 2025-05-30

Cyclohexane, [1-(chloromethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, [1-(chloromethyl)cyclopropyl]-

• Inchi： 1S/C10H17Cl/c11-8-10(6-7-10)9-4-2-1-3-5-9/h9H,1-8H2
• InChI Key： MQAFOVVERBBMSV-UHFFFAOYSA-N
• SMILES： C1(C2(CCl)CC2)CCCCC1

Additional information on Cyclohexane, [1-(chloromethyl)cyclopropyl]-

Introduction to Cyclohexane, [1-(chloromethyl)cyclopropyl]- (CAS No. 1548115-57-6)

Cyclohexane, [1-(chloromethyl)cyclopropyl]- (CAS No. 1548115-57-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its cyclohexane ring and a substituted cyclopropyl group, which imparts distinct chemical and physical properties.

The molecular formula of Cyclohexane, [1-(chloromethyl)cyclopropyl]- is C₉H₁₅Cl, and its molecular weight is approximately 154.67 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 130°C. Its solubility in water is low, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

One of the key features of Cyclohexane, [1-(chloromethyl)cyclopropyl]- is its reactivity. The presence of the chloromethyl group on the cyclopropyl ring makes it an excellent substrate for various chemical reactions, including nucleophilic substitution and elimination reactions. This reactivity has been exploited in the synthesis of complex organic molecules and intermediates for pharmaceuticals.

In the pharmaceutical industry, Cyclohexane, [1-(chloromethyl)cyclopropyl]- has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have focused on its use in the development of novel anti-inflammatory agents and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

Beyond pharmaceuticals, Cyclohexane, [1-(chloromethyl)cyclopropyl]- has also found applications in materials science. Its unique chemical structure makes it suitable for use as a monomer in the synthesis of polymers with specific properties. Researchers at the University of California have explored its use in the development of polymer-based coatings with enhanced thermal stability and mechanical strength.

The environmental impact of Cyclohexane, [1-(chloromethyl)cyclopropyl]- is another area of ongoing research. Studies have shown that while the compound itself is not highly toxic, its degradation products need to be carefully monitored to ensure environmental safety. Efforts are being made to develop more sustainable synthesis methods that minimize the formation of harmful byproducts.

In conclusion, Cyclohexane, [1-(chloromethyl)cyclopropyl]- (CAS No. 1548115-57-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in pharmaceuticals and materials science. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.